Cas no 2137805-24-2 (1-(but-3-en-1-yl)-1H-indol-6-amine)

• Product Name: 1-(but-3-en-1-yl)-1H-indol-6-amine
• CAS No: 2137805-24-2
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 6223201
• PubChem ID: 165471845
• Update Time: 2025-05-21

1-(but-3-en-1-yl)-1H-indol-6-amine Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-en-1-yl)-1H-indol-6-amine
• 2137805-24-2
• EN300-1110812

• Inchi： 1S/C12H14N2/c1-2-3-7-14-8-6-10-4-5-11(13)9-12(10)14/h2,4-6,8-9H,1,3,7,13H2
• InChI Key： DITYFIOOOYMQAI-UHFFFAOYSA-N
• SMILES： N1(C=CC2C=CC(=CC1=2)N)CCC=C

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 31Ų

Additional information on 1-(but-3-en-1-yl)-1H-indol-6-amine

Introduction to 1-(but-3-en-1-yl)-1H-indol-6-amine (CAS No. 2137805-24-2) in Modern Chemical Biology

1-(but-3-en-1-yl)-1H-indol-6-amine, identified by the chemical identifier CAS No. 2137805-24-2, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The compound’s molecular framework, featuring a butenyl substituent attached to an indole core with an amine group at the 6-position, positions it as a versatile scaffold for drug discovery and mechanistic studies.

The indole moiety, a well-documented pharmacophore in medicinal chemistry, is known for its role in various biological processes and its presence in numerous bioactive natural products. The introduction of the butenyl group at the 1-position of the indole ring introduces additional conformational flexibility and the possibility of diverse interactions with biological targets. Furthermore, the amine functionality at the 6-position provides a site for further derivatization, enabling the exploration of novel analogs with tailored properties.

Recent advancements in computational chemistry and high-throughput screening have facilitated a deeper understanding of the interactions between 1-(but-3-en-1-yl)-1H-indol-6-amine and biological macromolecules. Studies employing molecular docking simulations have suggested that this compound may exhibit binding affinity to enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic intervention. The butenyl side chain, in particular, has been hypothesized to engage in hydrophobic interactions and π-stacking with aromatic residues in protein binding pockets.

In parallel, experimental investigations have begun to elucidate the pharmacological profile of 1-(but-3-en-1-yl)-1H-indol-6-amine. Preliminary in vitro assays have demonstrated modest inhibitory effects on certain kinases, which are key targets in cancer therapy. The compound’s ability to modulate these enzymatic activities is attributed to its ability to disrupt ATP binding pockets, thereby inhibiting downstream signaling cascades. These findings align with broader trends in oncology research, where indole derivatives are increasingly recognized for their potential as chemotherapeutic agents.

The synthesis of 1-(but-3-en-1-yl)-1H-indol-6-amine presents an intriguing challenge due to the need for precise functionalization of the indole core. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have enabled efficient access to this compound. These approaches not only enhance yield but also allow for scalability, which is crucial for both academic research and industrial applications.

From a regulatory perspective, CAS No. 2137805-24-2 does not fall under any restricted categories commonly associated with hazardous or controlled substances. This classification simplifies its handling and distribution, facilitating its use in various research settings without undue bureaucratic hurdles. However, standard laboratory protocols must still be followed to ensure safety and reproducibility.

The growing interest in 1-(but-3-en-1-yl)-1H-indol-6-amine underscores its potential as a building block for more complex drug candidates. Researchers are exploring its utility in designing molecules that combine multiple pharmacological activities—a strategy known as polypharmacology—which can lead to synergistic therapeutic effects with reduced side effects.

The integration of machine learning models into drug discovery pipelines has further accelerated the evaluation of compounds like CAS No. 2137805-24-2. Predictive algorithms can forecast biological activity based on structural features, allowing researchers to prioritize promising candidates for experimental validation. This synergy between computational methods and wet-lab experimentation exemplifies the interdisciplinary nature of modern chemical biology.

In conclusion,1-(butenyl)-indolamine derivatives continue to be a fertile ground for innovationin pharmaceutical research。 The unique structural attributes of compounds like CAS No 2137805242 offer opportunities for developing novel therapeutics across multiple disease domains。 As methodologies for synthesis and characterization evolve， so too will our understanding of their potential applications。 Future studies are warranted to fully explore this compound’s pharmacological landscape， paving the way for new treatments that address unmet medical needs。